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Compound of Interest

Compound Name: 4-Methylumbelliferyl palmitate

Cat. No.: B131279

Essential Safety and Logistical Information for Laboratory Professionals

This document provides comprehensive guidance on the proper disposal of 4-
Methylumbelliferyl palmitate (CAS 17695-48-6), a fluorogenic substrate commonly used in
enzyme activity assays. Adherence to these procedures is crucial for maintaining a safe
laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties

A summary of the key quantitative data for 4-Methylumbelliferyl palmitate is presented below.

Property Value Reference
CAS Number 17695-48-6 [1][2][3]
Molecular Formula C26H3804 [1112]
Molecular Weight 414.6 g/mol [2][3]
Melting Point 70-72°C [3]
Appearance Solid

Solubility Chloroform: 20 mg/ml, DMF: 2]

10 mg/ml
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Hazard Identification and Safety Precautions

4-Methylumbelliferyl palmitate is not classified as a hazardous substance according to the
Globally Harmonized System (GHS).[1][4][5][6] It is not considered a significant fire risk.[1]
However, standard laboratory safety protocols should always be followed.

Personal Protective Equipment (PPE):

e Wear protective gloves.

o Use safety glasses.

 In case of dust generation, use a dust respirator.[1]

Handling:

Avoid generating dust.[1]

Do not eat, drink, or smoke when handling.[1]

Wash hands thoroughly with soap and water after handling.[1]

Keep containers securely sealed when not in use.[1]

Step-by-Step Disposal Protocol

The primary directive for the disposal of 4-Methylumbelliferyl palmitate is to adhere to all
national and local regulations. The following steps provide a general framework for proper
disposal:

o Consult Local Regulations: Before initiating disposal, consult your institution's Environmental
Health and Safety (EHS) department to understand the specific local and national disposal
requirements for non-hazardous chemical waste.

o Container Management:

o Leave the chemical in its original container whenever possible.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b131279?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/BIM1102_msds.pdf
https://cdn.caymanchem.com/cdn/msds/19524m.pdf
https://www.carlroth.com/medias/SDB-2C52-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzMyNDN8YXBwbGljYXRpb24vcGRmfGFESmlMMmc1TWk4NU1qTTFOekU1TXpnNU1qRTBMMU5FUWw4eVF6VXlYMGRDWDBWT0xuQmtaZ3w3YzI2NmExNDU4ZTMxNGZiNDNmYzVkMjFjY2RhNWRiMmQwZDFmZjRmYmUzNzUxNTkxNGZlYmQzNzYxMTg4NjU0
https://www.carlroth.com/medias/SDB-2C52-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzA2NDh8YXBwbGljYXRpb24vcGRmfGFEQTVMMmc0WXk4NU1qTTFOekU1TlRJd01qZzJMMU5FUWw4eVF6VXlYMDFVWDBWT0xuQmtaZ3w5OWI5NTE4NjI2MWM2YjIyM2NiMDMyMTFmZjBmN2RlNDVhYTI3NzNlYWI3ODNkYWEzYTJmMDZjNDM5NDM0ZThj
https://store.apolloscientific.co.uk/storage/msds/BIM1102_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/BIM1102_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/BIM1102_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/BIM1102_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/BIM1102_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/BIM1102_msds.pdf
https://www.benchchem.com/product/b131279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Do not mix 4-Methylumbelliferyl palmitate with other waste streams.

o Ensure the container is securely sealed and properly labeled.

o Waste Collection:

o For small quantities, some regulations may permit disposal with household waste;
however, this should be verified with your EHS department.[4]

o For larger quantities or in a laboratory setting, collect the waste in a designated, labeled
container.

e Spill Cleanup:

[¢]

In the event of a spill, clear the area of personnel.[1]

[¢]

Wear appropriate PPE, including gloves and safety glasses.[1]

[e]

Use dry cleanup procedures to avoid generating dust.[1]

o

Sweep or vacuum the spilled material.[1]

[¢]

Place the collected material into a clean, dry, sealable, and labeled container for disposal.

[1]
e Final Disposal:

o Arrange for the collection of the chemical waste through your institution's designated
waste management service.

o Handle uncleaned containers with the same precautions as the product itself.
Important Considerations:
e Do not dispose of 4-Methylumbelliferyl palmitate down the drain or in waterways.[1][4]

e Do not use air hoses for cleaning up spills.[1]
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
Methylumbelliferyl palmitate.
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Start: Disposal of
4-Methylumbelliferyl Palmitate

Consult Institutional EHS
for Local Regulations

Follow Spill Cleanup Protocol:
- Wear PPE
- Sweep/vacuum solid
- Place in labeled container

Routine Disposal

Prepare for Disposal:
- Keep in original container
- Do not mix with other waste
- Label clearly

Arrange for Chemical

Waste Pickup

( End of Disposal Process )

Click to download full resolution via product page

Caption: Disposal workflow for 4-Methylumbelliferyl palmitate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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